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Introduction

Triafamone is a post-emergent sulfonanilide herbicide developed for the selective control of a
broad spectrum of weeds in rice cultivation.[1][2][3] As a member of the acetolactate synthase
(ALS) inhibitor class of herbicides, Triafamone offers a potent and effective solution for
managing economically significant grass, sedge, and broadleaf weeds, including those
resistant to other ALS-inhibiting herbicides.[1][2][3][4] This technical guide provides an in-depth
overview of the herbicidal activity spectrum of Triafamone, detailing its mechanism of action,
weed control efficacy, and crop safety. The information presented is intended for researchers,
scientists, and professionals in the field of crop protection and drug development.

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition

Triafamone's herbicidal activity stems from its ability to inhibit the enzyme acetolactate
synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2][3][5] This enzyme

plays a crucial role in the biosynthesis of the branched-chain amino acids valine, leucine, and
isoleucine, which are essential for protein synthesis and overall plant growth.[6]

By binding to the ALS enzyme, Triafamone blocks the production of these vital amino acids,
leading to a cessation of cell division and plant growth.[6] Susceptible weeds exhibit symptoms
such as stunting, chlorosis (yellowing), and necrosis (tissue death), ultimately resulting in plant
mortality.[6] The selectivity of Triafamone in rice is attributed to the rapid metabolic
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detoxification of the herbicide within the rice plant, a process that is significantly slower in
susceptible weed species.[2]

Below is a diagram illustrating the signaling pathway of ALS inhibition by Triafamone.
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Mechanism of Action of Triafamone via ALS Inhibition.

Herbicidal Efficacy

Field trials have consistently demonstrated the high efficacy of Triafamone against a wide
range of economically important weeds in rice. It is effective at low use rates, typically between
20 to 50 grams of active ingredient per hectare (g a.i./ha), and can be applied from pre-
emergence to late post-emergence of weeds.[1][2][3][4]

Weed Control Spectrum

The following tables summarize the herbicidal activity of Triafamone against key weed species
as reported in various studies.

Table 1. Efficacy of Triafamone Against Grass Weeds in Rice
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o Weed
Application L.
Weed Common Application  Control
. Rate (g o o Source(s)
Species Name . Timing Efficiency
a.i./ha)
(%)
Echinochloa Barnyardgras Pre- to Post-
_ 20 - 50 >95 [1]
crus-galli S emergence
Echinochloa ) Pre- to Post-
Jungle Rice 20-50 >95 [1]
colona emergence
Echinochloa Late Pre- to Post-
_ 20 - 50 >95 [1]
oryzicola Watergrass emergence
Leptochloa Chinese Early Post-
_ _ 30-50 70 -95 [1]
chinensis Sprangletop emergence
Pre- to Early
Paspalum
o Knotgrass 20 - 40 Post- >95 [1]
distichum
emergence

Table 2: Efficacy of Triafamone Against Sedge and Broadleaf Weeds in Rice
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o Weed
Application L.
Weed Common Application  Control
. Rate (g o o Source(s)
Species Name . Timing Efficiency
a.i./ha)
(%)
Smallflower
Cyperus Pre- to Post-
) ) Umbrella 20-50 >95 [1]
difformis emergence
Sedge
. Rice Pre- to Post-
Cyperus iria 20-50 >95 [1]
Flatsedge emergence
o ] Pre- to Early
Fimbristylis Rice
- o 20 - 40 Post- >95 [1]
miliacea Fimbristylis
emergence
) Pre- to Early
Scirpus Japanese
_ _ 20 - 40 Post- >95 [1]
juncoides Bulrush
emergence
Pre- to Early
Sphenoclea
] Gooseweed 20-40 Post- >95 [1]
zeylanica
emergence
o Long-fruited Pre- to Early
Ludwigia )
) Primrose- 20 - 40 Post- >95 [1]
octovalvis _
willow emergence

Crop Safety

Extensive field trials have confirmed the excellent selectivity of Triafamone in both

transplanted and direct-seeded rice across a wide range of varieties.[1][2] Applied at the

recommended rates, Triafamone does not cause significant phytotoxicity to rice plants.[7][8]

Table 3: Crop Safety of Triafamone in Rice
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Application Rate (g

. Application Timing  Crop Injury (%) Source(s)
a.i./ha)
30- 100 Pre-emergence No significant injury [9][10]
30- 100 Early Post-emergence  No significant injury [9][10]
450 (2x recommended No phytotoxicity
Post-emergence [718]
dose) observed

Experimental Protocols for Efficacy and Safety
Assessment

The evaluation of Triafamone's herbicidal activity and crop safety follows standardized
experimental protocols to ensure reliable and reproducible results. These protocols are
designed to assess the product's performance under a range of environmental and agronomic

conditions.

General Experimental Workflow

The following diagram illustrates a typical workflow for conducting herbicide efficacy and crop

safety trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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